molecular formula C9H5BrN2O B8528876 7-Bromomethyl-2-cyanobenzoxazole

7-Bromomethyl-2-cyanobenzoxazole

Cat. No.: B8528876
M. Wt: 237.05 g/mol
InChI Key: VEWDCGRMHYKXMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Bromomethyl-2-cyanobenzoxazole is a heterocyclic aromatic compound featuring a benzoxazole core substituted with a bromomethyl group at position 7 and a cyano group at position 2. The molecular formula of the methyl-substituted analog is C₈H₆BrNO, with a molecular weight of 212.04 g/mol . Key structural attributes include:

  • SMILES: CC1=NC2=C(O1)C(=CC=C2)Br
  • InChIKey: BKDLGCJXIKUIRB-UHFFFAOYSA-N .

The bromomethyl and cyano substituents enhance reactivity, making the compound valuable as a pharmaceutical intermediate. The bromomethyl group serves as a site for nucleophilic substitution, while the electron-withdrawing cyano group stabilizes the heterocyclic core and influences electronic properties .

Properties

Molecular Formula

C9H5BrN2O

Molecular Weight

237.05 g/mol

IUPAC Name

7-(bromomethyl)-1,3-benzoxazole-2-carbonitrile

InChI

InChI=1S/C9H5BrN2O/c10-4-6-2-1-3-7-9(6)13-8(5-11)12-7/h1-3H,4H2

InChI Key

VEWDCGRMHYKXMT-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C2C(=C1)N=C(O2)C#N)CBr

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Differences

The table below compares 7-Bromomethyl-2-cyanobenzoxazole with structurally related brominated heterocycles:

Compound Name Molecular Formula Substituents Key Properties/Applications Source (CAS/Reference)
This compound C₉H₅BrN₂O Bromomethyl (C7), cyano (C2) Pharmaceutical intermediate Inferred from analogs
7-Bromo-2-methylbenzo[d]oxazole C₈H₆BrNO Bromo (C7), methyl (C2) Synthetic precursor (CAS: 1239489-82-7)
7-Bromobenzo[d]oxazol-2(3H)-one C₇H₄BrNO₂ Bromo (C7), ketone (C2) High polarity, potential metabolite (CAS: 871367-14-5)
7-Bromobenzoxazole-2-thiol C₇H₄BrNOS Bromo (C7), thiol (C2) Therapeutic ligand (e.g., metal coordination) (CAS: 1013643-09-8)
5-Bromo-2-phenylbenzimidazole C₁₃H₉BrN₂ Bromo (C5), phenyl (C2) Anticancer, antimicrobial (CAS: 1741-50-0)
Benzisoxazole derivatives Varies Varied substituents Anti-inflammatory, neuroleptic

Research Findings and Implications

  • Stability: The cyano group in this compound may improve thermal stability compared to thiol- or ketone-containing analogs, critical for storage and formulation .

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